Cas no 2937-81-7 (1,3,4-Thiadiazole-2,5-diamine)

1,3,4-Thiadiazole-2,5-diamine is a versatile organic compound with notable chemical properties. This compound exhibits excellent thermal stability and high purity, making it ideal for applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structural characteristics contribute to its effectiveness as a building block in various chemical reactions, offering a broad range of synthetic possibilities.
1,3,4-Thiadiazole-2,5-diamine structure
1,3,4-Thiadiazole-2,5-diamine structure
Product Name:1,3,4-Thiadiazole-2,5-diamine
CAS No:2937-81-7
MF:C2H4N4S
MW:116.144957542419
MDL:MFCD00043511
CID:273614
PubChem ID:122760
Update Time:2025-06-25

1,3,4-Thiadiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2,5-diamine
    • 2,5-Diamino-1,3,4-thiadiazole
    • 2,5-DIAMINO-1,3,4-THIADIAZOLE ---POWDER---
    • 1,3,4-Thiadiazole,2,5-diamino
    • 2,4-DICHLORO-6-METHYLACETANILIDE
    • 2,5-Diamino-1,3,4-thiadiazol
    • 2,5-diamino-1,3,4-thiadizole
    • 3,5-diamino-1,3,4-thiadiazole
    • 1,3,4-Thiadiazole, 2,5-diamino-
    • [1,3,4]Thiadiazole-2,5-diamine
    • NCIOpen2_000156
    • DXVLLEIKCNQUQH-UHFFFAOYSA-N
    • 2,5-diimino-1,3,4-thiadiazolidine
    • SBB016558
    • 1,3,4-Thiadiazole-2,5-diamine #
    • LS21073
    • ST2414776
    • A876480
    • 2,5-Diamino-1,3,4-thiadiazole;1,3,4-Thiadiazole-2,5-diamine
    • DTXSID60183606
    • 2937-81-7
    • 5-amino-1,3,4-thiadiazolium-2-aminide
    • FT-0675988
    • PB42480
    • J-017494
    • 2,5-diamino-1,3,4-thiadiazole, AldrichCPR
    • SCHEMBL65180
    • EN300-05352
    • F10459
    • T3544
    • CS-0107893
    • 4-27-00-08150 (Beilstein Handbook Reference)
    • MFCD00043511
    • BRN 0116178
    • Z56900782
    • YSWG603
    • BS-12687
    • AKOS000272459
    • SY116248
    • F3284-8029
    • AMY5257
    • DB-080995
    • MDL： MFCD00043511
    • Inchi： 1S/C2H4N4S/c3-1-5-6-2(4)7-1/h(H2,3,5)(H2,4,6)
    • InChI Key： DXVLLEIKCNQUQH-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1N
    • BRN： 0116178

Computed Properties

  • Exact Mass: 116.01600
  • Monoisotopic Mass: 116.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.661
  • Boiling Point: 349.2°C at 760 mmHg
  • Flash Point: 165°C
  • Refractive Index: 1.778 
  • PSA: 106.06000
  • LogP: 0.86490
  • λmax: 248(H2O)(lit.)

1,3,4-Thiadiazole-2,5-diamine Security Information

1,3,4-Thiadiazole-2,5-diamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,4-Thiadiazole-2,5-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T3544-1G
1,3,4-Thiadiazole-2,5-diamine
 2937-81-7 >98.0%(T)(HPLC)
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 ¥290.00 2024-04-15
Alichem
A059007275-5g
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 2937-81-7 95%
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Alichem
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 2937-81-7 95%
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 $425.39 2023-09-02
Ambeed
A261247-250mg
1,3,4-Thiadiazole-2,5-diamine
 2937-81-7 95%
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 $14.0 2025-02-20
Ambeed
A261247-1g
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 2937-81-7 95%
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 $18.0 2025-02-20
Ambeed
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 2937-81-7 95%
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 $60.0 2025-02-20
Ambeed
A261247-10g
1,3,4-Thiadiazole-2,5-diamine
 2937-81-7 95%
10g
 $113.0 2025-02-20
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB03954-0.25g
1,3,4-Thiadiazole-2,5-diamine
 2937-81-7 97%
0.25g
 126.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB03954-1g
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 2937-81-7 97%
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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1,3,4-Thiadiazole-2,5-diamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2937-81-7)2,5-DIAMINO-1,3,4-THIADIAZOLE
Order Number:LE5501;LE25447118
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2937-81-7)2,5-DIAMINO-1,3,4-THIADIAZOLE
Order Number:sfd5404
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2937-81-7)2,5-DIAMINO-1,3,4-THIADIAZOLE
LE5501;LE25447118
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2937-81-7)2,5-DIAMINO-1,3,4-THIADIAZOLE
sfd5404
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email